Cas no 59712-84-4 (4-Thiazolidinecarboxylicacid, 5,5-dimethyl-, hydrochloride, (S)- (9CI))

• Product Name: 4-Thiazolidinecarboxylicacid, 5,5-dimethyl-, hydrochloride, (S)- (9CI)
• CAS No: 59712-84-4
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 370611
• PubChem ID: 21149485
• Update Time: 2025-04-19

4-Thiazolidinecarboxylicacid, 5,5-dimethyl-, hydrochloride, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 5,5-dimethyl-, hydrochloride, (S)- (9CI)
• (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid,hydrochloride
• (S)-5,5-dimethylthiazolidine-4-carboxylic acid hydrochloride
• 5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride
• 59712-84-4
• DTXSID60208429
• EINECS 261-877-5
• NS00088111

• Inchi： 1S/C6H11NO2S.ClH/c1-6(2)4(5(8)9)7-3-10-6;/h4,7H,3H2,1-2H3,(H,8,9);1H/t4-;/m0./s1
• InChI Key： RQOABAGMTRYNAF-WCCKRBBISA-N
• SMILES： Cl.S1CN[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 197.02786
• Monoisotopic Mass: 197.027727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• Boiling Point: 317.3°C at 760 mmHg
• Flash Point: 145.7°C
• PSA: 49.33